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Personal protective equipment for handling 2,2-
Dimethoxyethanol
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Compound of Interest

Compound Name: 2,2-Dimethoxyethanol

Cat. No.: B1332150

Essential Safety and Handling of 2,2-
Dimethoxyethanol

For researchers, scientists, and professionals in drug development, the safe handling of
chemicals is paramount. This guide provides immediate, essential safety and logistical
information for the handling and disposal of 2,2-Dimethoxyethanol (CAS No. 30934-97-5),
ensuring operational integrity and personnel safety.

Hazard and Exposure Data

While specific occupational exposure limits for 2,2-Dimethoxyethanol are not readily available,
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard classifications. It is prudent to handle this chemical with the care required
for related compounds for which more extensive data exists.

Hazard Classification GHS Category

Flammable liquids Category 4 (Combustible liquid)[1]

Skin corrosion/irritation Category 2 (Causes skin irritation)[1]

Serious eye damage/eye irritation Category 2A (Causes serious eye irritation)[1]
Specific target organ toxicity, single exposure Category 3 (May cause respiratory irritation)[1]
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling 2,2-
Dimethoxyethanol. The following PPE is recommended to minimize exposure and ensure
safety.

Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[2]

o Ensure that eyewash stations and safety showers are readily accessible.[2]

Personal Protective Equipment:

» Eye Protection: Chemical safety goggles are mandatory to protect against splashes.[2]
e Hand Protection: Use compatible chemical-resistant gloves.[2]

» Respiratory Protection: If working outside of a fume hood or if vapors are likely to be
generated, a government-approved respirator is required.[2]

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and environmental
protection.

Handling Protocol

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

» Dispensing: Handle 2,2-Dimethoxyethanol in a well-ventilated area or fume hood. Avoid
direct contact with skin and eyes. Do not breathe in vapors.[2]
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» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from heat and ignition sources.[2]

Disposal Protocol

o Waste Collection: Collect waste 2,2-Dimethoxyethanol in a designated, properly labeled,
and sealed container.

» Waste Disposal: Dispose of the chemical waste in accordance with all local, state, and
federal regulations. Do not dispose of it down the drain. Waste material must be disposed of
at an approved waste disposal plant.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[2]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[2]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[2]

o Spills: In case of a spill, evacuate the area and ensure adequate ventilation. Wear
appropriate PPE, including respiratory protection. Absorb the spill with an inert material (e.g.,
sand, vermiculite) and place it in a sealed container for disposal.

Workflow for Safe Handling of 2,2-Dimethoxyethanol
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Safe Handling Workflow for 2,2-Dimethoxyethanol
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Caption: Workflow for the safe handling of 2,2-Dimethoxyethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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